Cas no 869472-74-2 (1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid
• CAS No: 869472-74-2
• MF: C₁₂H₁₃ClFNO₄S
• MW: 321.752324819565
• CID: 3108537
• PubChem ID: 7130805
• Update Time: 2025-05-25

1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chloro-4-fluorophenyl)sulfonyl]piperidine-4-carboxylic acid
• 1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid
• 1-(3-chloro-4-fluorophenyl)sulfonylpiperidine-4-carboxylic acid
• Z45524860
• 1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidine-4-carboxylicacid
• UJB47274
• EN300-14453
• CS-0234615
• 1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidine-4-carboxylic acid
• AKOS008940487
• 869472-74-2
• G20054
• 1-[(3-chloro-4-fluorobenzene)sulfonyl]piperidine-4-carboxylic acid

• Inchi： 1S/C12H13ClFNO4S/c13-10-7-9(1-2-11(10)14)20(18,19)15-5-3-8(4-6-15)12(16)17/h1-2,7-8H,3-6H2,(H,16,17)
• InChI Key： GHCKUEBYHJNTNM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC(C(=O)O)CC1)(=O)=O)F

Computed Properties

• Exact Mass: 321.0237849Da
• Monoisotopic Mass: 321.0237849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid

1-(3-Chloro-4-Fluorobenzenesulfonyl)Piperidine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 869472-74-2, known as 1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a benzenesulfonyl group and a carboxylic acid moiety. The presence of halogens, specifically chlorine and fluorine, in the benzenesulfonyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of 1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The piperidine ring serves as a versatile scaffold, allowing for the attachment of diverse functional groups that can modulate biological activity. Moreover, the sulfonyl group is known to enhance bioavailability and stability, making this compound an attractive candidate for pharmaceutical applications.

In addition to its medicinal chemistry applications, this compound has also been investigated for its role in advanced materials. The combination of a carboxylic acid group and a halogenated aromatic ring makes it suitable for use in polymer synthesis and as a precursor for high-performance materials. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can exhibit enhanced mechanical properties and thermal stability, opening new avenues for its application in industries such as electronics and aerospace.

From a synthetic perspective, the preparation of 1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid involves a multi-step process that typically begins with the synthesis of the benzenesulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with appropriately substituted piperidine derivatives to form the final product. The use of modern catalytic techniques and green chemistry principles has significantly improved the efficiency and sustainability of these syntheses.

Recent research has also focused on understanding the electronic properties of this compound using computational methods. Density functional theory (DFT) calculations have revealed that the chlorine and fluorine substituents on the benzenesulfonyl group significantly influence the molecule's electronic distribution, which can be leveraged in designing new optoelectronic materials. Furthermore, experimental studies have confirmed that this compound exhibits unique photoluminescent properties, making it a promising candidate for applications in sensors and light-emitting devices.

In conclusion, 1-(3-chloro-4-fluorobenzenesulfonyl)piperidine-4-carboxylic acid (CAS No 869472-74-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.